Cas no 2090945-42-7 (1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid
• CAS No: 2090945-42-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5047515
• Update Time: 2025-06-26

1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxopropyl)pyrrolidine-3-carboxylic acid
• 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-6(10)4-9-3-2-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
• InChI Key： VHVCJMHAGZOVCL-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -2.6
• Topological Polar Surface Area: 57.6

Additional information on 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid

1-(2-Oxopropyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid, also known by its CAS number 2090945-42-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrrolidine ring substituted with a carboxylic acid group at position 3 and an oxopropyl group at position 1, making it a unique member within this class.

The synthesis of 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid involves a series of well-established organic reactions. Typically, the starting material is pyrrolidine, which undergoes alkylation or acylation to introduce the oxopropyl group. Subsequent oxidation or hydrolysis steps are employed to install the carboxylic acid functionality. The exact synthetic pathway may vary depending on the desired stereochemistry and purity, but modern methodologies often emphasize efficiency and scalability for industrial applications.

Recent studies have highlighted the potential of 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of peptide mimetics and enzyme inhibitors. The presence of both the oxopropyl and carboxylic acid groups provides versatile sites for further functionalization, enabling the creation of compounds with tailored pharmacokinetic properties. This versatility has made it a valuable building block in medicinal chemistry.

In terms of biological activity, 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid has shown promise in several assays. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for investigating diseases such as neurodegenerative disorders and cancer.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure, which is critical for predicting reactivity in various chemical environments.

From an industrial perspective, the production and handling of CAS No 2090945-42-7 must adhere to stringent safety protocols. Given its chemical nature, proper storage conditions and handling procedures are essential to prevent degradation or contamination. Quality control measures, including spectroscopic and chromatographic analyses, ensure that the compound meets pharmaceutical standards before being used in downstream applications.

In conclusion, 1-(2-Oxopropyl)pyrrolidine-3-carboxylic acid represents a valuable compound with multifaceted applications in both academic research and industrial settings. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.